2-Fluoro-4-phenylbutanoic acid

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 2-fluoro-4-phenylbutanoic acid
• InChI: InChI=1S/C10H11FO2/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)
• InChI Key: GXPWLXURDGFCCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(C(=O)O)F

Description

2-Fluoro-4-phenylbutanoic acid is a useful research compound. Its molecular formula is C10H11FO2 and its molecular weight is 182.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Fluoro-4-phenylbutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Fluoro-4-phenylbutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

(RS)-2-Fluoro-4-phenyl-butyric acid methyl ester (0.39 g, 2 mmol) was added to a solution of KOH (0.56 g, 10 mmol) in EtOH (5 ml). After 1 hour stirring at room temperature. the reaction mixture was concentrated, diluted with H2O (5 ml), acidified to pH 1 with 2N HCl and extracted with CH2Cl2 (3 times). The combined organic phases were dried over Na2SO4, filtered and concentrated to provide (RS)-2-fluoro-4-phenyl-butyric acid (0.343 g, 92%) as a colorless oil MS: m/e=182.1 (M+).